Cas no 2229305-87-5 (3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid
• CAS No: 2229305-87-5
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 5987006
• PubChem ID: 165861061
• Update Time: 2025-07-24

3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid
• 3-oxo-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclobutane-1-carboxylic acid
• 2229305-87-5
• EN300-1956061

• Inchi： 1S/C9H7F3N2O3/c10-9(11,12)6-5(3-13-14-6)8(7(16)17)1-4(15)2-8/h3H,1-2H2,(H,13,14)(H,16,17)
• InChI Key： KGXRQHNQQDMTSN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(C(=O)O)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 248.04087658g/mol
• Monoisotopic Mass: 248.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Additional information on 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid (CAS: 2229305-87-5)

The compound 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid (CAS: 2229305-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both a trifluoromethyl group and a pyrazole ring in its structure makes it a versatile building block for the development of biologically active molecules. Researchers have successfully utilized this compound in the synthesis of various derivatives with potential anti-inflammatory, antimicrobial, and anticancer properties.

One of the most notable advancements in the study of 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, suggesting its potential as a lead compound for further optimization.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a modulator of metabolic pathways. Studies have shown that it can interact with key enzymes involved in lipid metabolism, opening new avenues for the treatment of metabolic disorders such as diabetes and obesity. These findings underscore the compound's multifunctional nature and its potential to address multiple therapeutic targets.

The synthesis of 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid has also been a focus of recent investigations. Researchers have developed more efficient and scalable synthetic routes, which are crucial for its potential commercialization and widespread use in drug discovery. These advancements have significantly reduced the cost and time required for its production, making it more accessible for further research and development.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 3-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid (CAS: 2229305-87-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it a valuable tool in medicinal chemistry. Continued research and optimization efforts are likely to yield significant breakthroughs in the near future, further solidifying its position as a key player in the field of chemical biology and drug discovery.